Cas no 1648-99-3 (2,2,2-Trifluoroethanesulphonyl chloride)

• Product Name: 2,2,2-Trifluoroethanesulphonyl chloride
• CAS No: 1648-99-3
• MF: C₂H₂ClF₃O₂S
• MW: 182.549289226532
• MDL: MFCD00007458
• CID: 202197
• PubChem ID: 24859467
• Update Time: 2025-09-22

2,2,2-Trifluoroethanesulphonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2.2.2-trifluoroethanesulfonyl chloride
• Ethanesulfonylchloride, 2,2,2-trifluoro-
• 2,2,2-Trifluoroethane-1-sulfonyl chloride
• 2,2,2-Trifluoroethylsulfonyl chloride
• Tresyl chloride
• TIMTEC-BB SBB006545
• 2,2,2-TRIFLUOROETHANESULFONYL CHLORIDE
• 2,2,2-TRIFLUOROETHANESULPHONYL CHLORIDE
• (2,2,2-trifluoroethyl)sulphonyl chloride
• 2,2,2-trifluoroethane-sulfonicacid,chloride
• 2,2,2-Trifluoroethanesulfonyl chloride,99%
• 2,2,2-TRIFLUOROETHANESULFONYL CHLORIDE 99%
• 2,2,2-Trifluoroethanesulphonyl chloride 97%
• 2,2,2-Trifluoroethanesulphonylchloride,97+%
• 2,2,2-trifluoroethane-sulfonic acid, chloride
• 2,2,2-Trifluoroethanesulfonylchloride
• J-010169
• 2,2,2,-trifluoroethanesulfonyl chloride
• BS-13138
• SCHEMBL17744
• CF3CH2SO2Cl
• DTXSID00167809
• MFCD00007458
• C2H2ClF3O2S
• 2,2,2-Trifluoroethanesulfonyl chloride; (2,2,2-Trifluoroethyl)sulphonyl chloride
• Ethanesulfonyl chloride, 2,2,2-trifluoro-
• NS00048188
• 2,2,2-trifluoroethane sulfonylchloride
• Z414834394
• 2,2,2 trifluoroethane sulfonyl chloride
• 2,-2,-2-trifluoroethanesulfonyl chloride
• trifluoroethanesulfonyl chloride
• EINECS 216-713-7
• EN300-72772
• 2,2,2-trifluoroethane sulfonyl chloride
• 2,2,2-Trifluoroethanesulfonyl chloride, 99%
• BP-24003
• AKOS006223654
• FT-0609033
• InChI=1/C2H2ClF3O2S/c3-9(7,8)1-2(4,5)6/h1H2
• AB00878
• AT12087
• trifluoroethylsulfonyl chloride
• CXCHEKCRJQRVNG-UHFFFAOYSA-
• A810600
• 1648-99-3
• 2,2,2-trifluoro-ethanesulfonyl chloride
• Ethanesulfonylchloride,2,2,2-trifluoro-
• DTXCID8090300
• DB-043602
• 2,2,2-Trifluoroethanesulphonyl chloride

• MDL： MFCD00007458
• Inchi： 1S/C2H2ClF3O2S/c3-9(7,8)1-2(4,5)6/h1H2
• InChI Key： CXCHEKCRJQRVNG-UHFFFAOYSA-N
• SMILES： ClS(CC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 181.94200
• Monoisotopic Mass: 181.9416127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.651 g/mL at 25 °C(lit.)
• Boiling Point: 140-141 °C(lit.)
  64-67 °C/45 mmHg(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.388(lit.)
• Solubility: Slightly soluble (6.4 g/l) (25 º C),
• PSA: 42.52000
• LogP: 2.19810
• Sensitiveness: moisture sensitive
• Solubility: Not determined

2,2,2-Trifluoroethanesulphonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：3-10-19-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8°C